4-(2,6-Dimethylheptyl)phenol

• IUPAC Name: 4-(2,6-dimethylheptyl)phenol
• InChI: InChI=1S/C15H24O/c1-12(2)5-4-6-13(3)11-14-7-9-15(16)10-8-14/h7-10,12-13,16H,4-6,11H2,1-3H3
• InChI Key: QFMWIQGYVNZXKN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCCC(C)CC1=CC=C(C=C1)O
• Molecular Formula: C15H24O
• DSSTOX Substance ID: DTXSID40415295
• Molecular Weight: 220.35 g/mol
• CAS RN: 63085-63-2

Description

4-(2,6-Dimethylheptyl)phenol is a chemical compound with the molecular formula C15H24O. It has an average mass of 220.350 Da and a monoisotopic mass of 220.182709 Da. It is also known by other names such as Nonyl Phenol and Nonylphenol.

Scientific Research Applications

Environmental Impact Studies

• Endocrine Disrupting Properties : Nonylphenols, including derivatives like 4-(2,6-Dimethylheptyl)phenol, have been extensively studied for their endocrine-disrupting properties. These substances are significant in environmental research, as they are among the top hazardous substances under the EU Water Framework Directive. Research emphasizes the importance of considering nonylphenol from an isomer-specific viewpoint due to variations in estrogenic effects and environmental degradation behaviors (Boehme et al., 2010).

Polymer Science

• Development of Novel Polymers : 4-(2,6-Dimethylheptyl)phenol has been used in synthesizing novel poly(2,6-dimethyl-1,4-phenylene oxide) with trifunctional ammonium moieties. These materials exhibit high conductivity and low swelling ratios, making them suitable for applications like alkaline anion exchange membranes (Li et al., 2014).

Chemistry and Biochemistry

• Understanding π-stacking Interactions : This compound plays a role in understanding π-stacking interactions in hydrogen atom transfer reactions. This research is crucial in biochemistry for assessing radical scavenging abilities of phenolic antioxidants (Mazzonna et al., 2014).
• Gas-phase Thermochemical Properties : Studies on gas-phase thermochemical properties of tri-substituted phenols, including 4-(2,6-Dimethylheptyl)phenol, are vital for understanding their behavior as antioxidants and their interactions in various chemical processes (Miranda et al., 2015).

Material Science

• Synthesis of Branched Isomers : Research on the synthesis of branched isomers of nonylphenol, like 4-(2,6-Dimethylheptyl)phenol, contributes to understanding their environmental properties and behavior in aquatic ecosystems (Lalah et al., 2001).

Safety and Hazards

4-(2,6-Dimethylheptyl)phenol is considered hazardous. It can cause severe skin burns and eye damage. It should be stored away from fire and high temperatures, and good ventilation should be ensured.